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Compound of Interest

Compound Name: FR900359

Cat. No.: B1674037

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR900359 is a potent and selective cyclic depsipeptide inhibitor of the Gaqg/11 family of G
proteins, which are critical mediators in signal transduction pathways.[1][2] Specifically, it
inhibits Gaq, Gall, and Gal4.[1][2] By preventing the exchange of GDP for GTP on the Ga
subunit, FR900359 effectively blocks its activation by G protein-coupled receptors (GPCRS),
thereby inhibiting downstream signaling cascades such as the activation of phospholipase C-f3
(PLC-B).[1][3] This document provides a detailed protocol for the proper dissolution and
storage of FR900359 in dimethyl sulfoxide (DMSO) to ensure its stability and efficacy for in
vitro and in vivo research applications.

Physicochemical and Solubility Data

A summary of the key physicochemical properties of FR900359 is provided in the table below
for easy reference.
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Property Value Reference
Molecular Formula C49H75N7015 [2]
Molecular Weight 1002.2 g/mol [2][4]
Appearance Crystalline solid [2]

Purity >95% [21[4]
Solubility in DMSO High solubility [1][4]
Recommended Stock

Concentration 1 mMin DMSO 1]

Storage of Solid -20°C for up to 2 years [2][4]

Short-term (days to weeks) at
4°C; Long-term (months) at [1]14]
-20°C

Storage of DMSO Stock

Solution

Gaq/11 Signaling Pathway and FR900359 Inhibition

The following diagram illustrates the canonical Gag/11 signaling pathway and the mechanism
of inhibition by FR900359.
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FR900359 inhibits Gag/11 signaling by preventing GDP dissociation.

Experimental Protocol: Preparation of FR900359
Stock Solution

This protocol outlines the steps for dissolving FR900359 in DMSO to prepare a stock solution.

Materials:

FR900359 (crystalline solid)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free tips
Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

e Handle FR900359 in a well-ventilated area or a chemical fume hood.

 DMSO can facilitate the absorption of substances through the skin; therefore, avoid direct
contact.[5]

Procedure:

o Equilibration: Allow the vial of FR900359 to equilibrate to room temperature before opening
to prevent condensation of moisture.

» Weighing: Accurately weigh the desired amount of FR900359 powder using a calibrated
analytical balance in a sterile microcentrifuge tube.
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e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the
desired stock solution concentration (e.g., 1 mM).

» Dissolution: Vortex the solution gently until the FR900359 is completely dissolved.[5] Visually
inspect the solution to ensure there are no visible particulates.

 Aliquoting and Storage:

o For long-term storage, dispense the stock solution into smaller, single-use aliquots in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6]

o Store the aliquots at -20°C for several months.[4]
o For short-term storage (days to weeks), the stock solution can be stored at 4°C.[1][4]

Note on Working Solutions: When preparing working solutions for cell-based assays, it is
recommended to perform serial dilutions of the DMSO stock solution in your cell culture
medium.[7] Ensure that the final concentration of DMSO in the culture medium is low (typically
<0.5%) to avoid cytotoxicity.[6] Always include a vehicle control (medium with the same final
concentration of DMSO) in your experiments.[6]

Workflow for FR900359 Stock Solution Preparation

The following diagram provides a visual workflow for the preparation of the FR900359 stock

solution.
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Workflow for the preparation and storage of FR900359 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocol: FR900359 Dissolution
and Storage in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674037#protocol-for-dissolving-and-storing-
fr900359-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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